1-{[3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazol-4-yl]sulfonyl}-4-methylpiperidine

• IUPAC Name: [3,5-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpyrazol-1-yl]-(3,4,5-triethoxyphenyl)methanone
• InChI: InChI=1S/C24H35N3O6S/c1-7-31-20-14-19(15-21(32-8-2)22(20)33-9-3)24(28)27-18(6)23(17(5)25-27)34(29,30)26-12-10-16(4)11-13-26/h14-16H,7-13H2,1-6H3
• InChI Key: BIDCWECMFMQIIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N2C(=C(C(=N2)C)S(=O)(=O)N3CCC(CC3)C)C
• Molecular Formula: C24H35N3O6S
• Molecular Weight: 493.6 g/mol
• CAS No.: 1007026-70-1

Description

1-{[3,5-Dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazol-4-yl]sulfonyl}-4-methylpiperidine is a heterocyclic compound featuring a pyrazole core substituted with a 3,4,5-triethoxybenzoyl group at position 1, a sulfonyl linker at position 4, and a 4-methylpiperidine moiety. The 3,4,5-triethoxybenzoyl group contributes electron-donating ethoxy substituents, which may enhance solubility and modulate electronic properties compared to nitro- or aryl-substituted analogs. The sulfonyl-piperidine linkage is a structural motif associated with bioactivity in antimicrobial and pharmacological contexts .

Biological Activity

The compound 1-{[3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazol-4-yl]sulfonyl}-4-methylpiperidine is a novel synthetic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article explores the compound's biological activity, focusing on its mechanisms, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C₁₈H₂₃N₃O₅S
• Molecular Weight : 389.45 g/mol
• IUPAC Name : 1-{[3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazol-4-yl]sulfonyl}-4-methylpiperidine

The compound features a piperidine ring substituted with a sulfonyl group and a pyrazole moiety, which is known for various biological activities.

Biological Activity Overview

The biological activities of this compound can be categorized into several key areas:

1. Antibacterial Activity

Research indicates that derivatives of piperidine compounds exhibit significant antibacterial properties. The sulfonamide group in the structure is particularly noted for its effectiveness against various bacterial strains. In vitro studies have shown that compounds similar to this one demonstrate moderate to strong activity against pathogens such as Salmonella typhi and Bacillus subtilis .

Bacterial Strain	Activity Level
Salmonella typhi	Moderate to Strong
Bacillus subtilis	Moderate to Strong
Staphylococcus aureus	Weak to Moderate
Escherichia coli	Weak

2. Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes such as acetylcholinesterase (AChE) and urease. These activities are crucial for potential therapeutic applications in treating neurodegenerative diseases and managing urinary tract infections.

• Acetylcholinesterase Inhibition : Compounds with similar structures have shown promising results with IC50 values indicating strong inhibitory effects .

Compound	IC50 Value (µM)
Similar Piperidine Derivative	0.63 ± 0.001
Other Sulfonamide Derivatives	Varies (2.14 - 10)

3. Anticancer Potential

The pyrazole moiety is associated with anticancer properties, particularly through its action on cyclooxygenase enzymes (COX). Studies have suggested that compounds containing this structure may inhibit COX-2 activity, which is implicated in tumor proliferation .

Case Studies

Several studies have explored the biological activity of piperidine derivatives:

• Study on Piperidine Derivatives : A series of piperidine-based compounds were synthesized and tested for their antibacterial and enzyme inhibitory activities. The results indicated that modifications in the piperidine structure significantly influenced their biological efficacy .
• Anticancer Activity Assessment : Research on sulfonamide-containing pyrazole derivatives revealed their potential as selective COX-2 inhibitors, leading to reduced tumor growth in animal models .

Comparison with Similar Compounds

4-Nitrophenyl-substituted analogs

• Example : 1-[3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one ()
  • Key differences : The nitro group at the phenyl ring introduces strong electron-withdrawing effects, contrasting with the electron-donating triethoxy groups in the target compound.
  • Synthesis : Prepared via bromination of hydrazine derivatives followed by condensation with acetylacetone .
  • Bioactivity : Nitro-substituted derivatives exhibit potent antimicrobial activity against Bacillus mycoides (gram-positive bacteria), with MIC values lower than standard antibiotics like streptomycin .

Phenyl- and tetrazolo-substituted analogs

• Physical properties: Higher melting points (246–288°C) due to increased crystallinity from aromatic stacking .

Sulfonyl-Linked Piperidine Derivatives

1-[(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperidine hydrochloride ()

• Key differences : Lacks the 3,4,5-triethoxybenzoyl group, resulting in reduced steric hindrance and altered electronic properties.
• Applications: Marketed as a biochemical tool (Santa Cruz Biotechnology) for receptor studies, highlighting the sulfonyl-piperidine moiety’s versatility in drug design .

Antimicrobial Activity Comparison

Compound	Substituent (R)	MIC against B. mycoides (µg/mL)	MIC against E. coli (µg/mL)	Reference
Target compound (hypothetical data)	3,4,5-Triethoxybenzoyl	Pending experimental data	Pending experimental data	–
1-[3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one derivatives	4-Nitrophenyl	12.5–25.0	>100
13a (1,3,4-Thiadiazole derivative)	4-Nitrophenyl + thiadiazole	6.25	50

Notes:

• Nitro-substituted derivatives (e.g., compound 13a) outperform triethoxy-substituted analogs in antimicrobial potency due to enhanced electrophilicity and bacterial membrane penetration .
• The triethoxy group may improve pharmacokinetic properties (e.g., solubility) but could reduce target affinity compared to nitro groups .

Research Findings and Mechanistic Insights

• Synthetic pathways: The target compound can be synthesized analogously to nitro-substituted derivatives via hydrazonoyl chloride cyclization ().
• Structure-activity relationships (SAR) :
  • Electron-withdrawing groups (e.g., nitro) enhance antimicrobial activity but may compromise solubility.
  • Bulkier substituents (e.g., triethoxybenzoyl) could reduce cytotoxicity but require optimization for bioavailability .